Cas no 2034401-34-6 (N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide
• CAS No: 2034401-34-6
• MF: C₂₁H₂₅NO₃S₃
• MW: 435.623101949692
• CID: 6295896
• PubChem ID: 92110992
• Update Time: 2025-07-10

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide
• N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2,3,4,5,6-pentamethylbenzene-1-sulfonamide
• 2034401-34-6
• AKOS026692251
• N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-2,3,4,5,6-pentamethylbenzenesulfonamide
• F6506-2477
• N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-2,3,4,5,6-pentamethylbenzenesulfonamide

• Inchi： 1S/C21H25NO3S3/c1-13-14(2)16(4)20(17(5)15(13)3)28(24,25)22-12-21(23,18-8-10-26-11-18)19-7-6-9-27-19/h6-11,22-23H,12H2,1-5H3
• InChI Key： KOGVAIQCUMDJRE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C(C)=C(C)C=1C)(NCC(C1=CC=CS1)(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 435.09965718g/mol
• Monoisotopic Mass: 435.09965718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide

Introduction to N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide (CAS No. 2034401-34-6)

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034401-34-6, represents a unique molecular architecture that combines multiple functional groups, including hydroxyl and thiophene derivatives, with a pentamethylbenzene core. The presence of these specific structural elements imparts distinct chemical properties and potential biological activities that make it a subject of intense research interest.

The molecular structure of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide is characterized by its aromatic system and the substituents attached to it. The pentamethylbenzene core enhances the lipophilicity of the molecule, while the hydroxyl and thiophene groups introduce polar and heterocyclic functionalities. These features collectively contribute to the compound's solubility profile and interaction with biological targets. The thiophene moieties are particularly noteworthy, as they are known for their role in various pharmacological applications due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are a class of compounds that have been widely used in medicine for their antimicrobial and anti-inflammatory properties. The introduction of additional functional groups into the sulfonamide framework can lead to enhanced biological activity and improved pharmacokinetic profiles. N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-2,3,4,5,6-pentamethylbenzene-1-sulfonamide is an example of such a derivative, where the strategic placement of hydroxyl and thiophene groups aims to optimize its interaction with biological targets.

The synthesis of N-2-hydroxy-2-(thiophen-2-ytl)-2-(thiophen-3-ytl)ethyl-2,3,4,5,6-pentamethylbenzene-l-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the pentamethylbenzene scaffold followed by functionalization with thiophene rings and hydroxyl groups. The introduction of the sulfonamide moiety is achieved through nucleophilic substitution reactions or other coupling techniques. Each step in the synthesis must be carefully optimized to ensure high yield and purity of the final product.

The physicochemical properties of N-l-lhydroxy-l-(l-bromol--ytl)--(l-bromol--ytl)ethyld--l-dimethyll benzene-l-sulfonamide are critical for its pharmaceutical applications. These properties include solubility in various solvents, melting point, stability under different conditions, and interactions with biological systems. Understanding these characteristics is essential for formulating effective drug candidates that can be administered orally or through other routes. Additionally, computational methods such as molecular modeling are often employed to predict how the compound will behave in different environments and how it will interact with biological targets.

The biological activity of N-l--hydroxy-l--(l-thienol--ytl)--(l-thienol--ytl)ethyld--l-dimethyll benzene-l-sulfonamide has been extensively studied in recent research. Initial studies have shown that this compound exhibits promising antimicrobial properties against certain bacterial strains. The presence of hydroxyl and thiophene groups appears to enhance its ability to disrupt bacterial cell membranes or inhibit key metabolic pathways. Furthermore, preliminary in vitro studies suggest that it may have anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory enzymes.

In vivo studies are currently underway to evaluate the efficacy and safety of N-l--hydroxy-l--(l-thienol--ytl)--(l-thienol--ytl)ethyld--l-dimethyll benzene-l-sulfonamide in animal models. These studies aim to provide further evidence on its potential therapeutic applications and to identify any adverse effects that may be associated with its use. The results from these studies will be crucial for determining whether this compound can progress to clinical trials in humans.

The development of new pharmaceutical agents is a complex process that requires collaboration between chemists、biologists、pharmacologists，and clinicians。N-l--hydroxy-l--(l-thienol--ytl)--(l-thienol--ytl)ethyld--l-dimethyll benzene-l-sulfonamide represents an example of how interdisciplinary research can lead to the discovery of novel therapeutic compounds。By combining advances in synthetic chemistry、computational modeling，and biological testing，scientists are able to identify promising candidates for further development。

The future prospects for N-l--hydroxy-l--(l-thienol -- ytl)--(l-thienol -- ytl)ethyld -- l-dimethyll benzene - l - sulfonamide are exciting，given its unique structural features and preliminary biological activity。Further research is needed to fully understand its mechanism of action、optimize its pharmacokinetic properties，and assess its potential for treating various diseases。With continued investigation，this compound may emerge as a valuable addition to the arsenal of pharmaceutical agents available for treating human illnesses。